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Compound of Interest

Compound Name:
(R,R)-(+)-Bis(alpha-

methylbenzyl)amine Hydrochloride

Cat. No.: B042209 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(R,R)-(+)-Bis(α-methylbenzyl)amine hydrochloride is a chiral amine salt with the CAS Number

82398-30-9.[1][2][3][4] It is a crucial reagent in the field of asymmetric synthesis, primarily

utilized as a chiral resolving agent and a versatile chiral building block. Its stereospecific

structure allows for the separation of racemic mixtures and the synthesis of enantiomerically

pure compounds, which is of paramount importance in the pharmaceutical industry where the

chirality of a molecule can significantly influence its pharmacological activity and safety profile.

[5][6]

Chemical and Physical Properties
(R,R)-(+)-Bis(α-methylbenzyl)amine hydrochloride is a white to off-white crystalline powder.[1]

[2][4] Key quantitative data for this compound are summarized in the table below for easy

reference and comparison.
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Property Value Source

CAS Number 82398-30-9 [1][2][3][4]

Molecular Formula C₁₆H₁₉N·HCl [1][2][4]

Molecular Weight 261.79 g/mol [1][2][3][4]

Appearance
White to Almost white powder

to crystal
[1][2][4]

Purity (HPLC) >98.0% [1]

Melting Point 192°C (lit.) [2]

Boiling Point 257°C (lit.) [2]

Flash Point 129°C (lit.) [2]

Specific Rotation [α]20/D
+70.0 to +76.0 deg (c=3,

EtOH)
[1]

Solubility DMSO, Methanol [2]

Applications in Asymmetric Synthesis
The primary application of (R,R)-(+)-Bis(α-methylbenzyl)amine hydrochloride lies in its ability to

facilitate the synthesis of single-enantiomer compounds. This is critical in drug development, as

different enantiomers of a chiral drug can have distinct biological activities.

Chiral Resolution
Chiral resolution is a technique used to separate a racemic mixture into its constituent

enantiomers. (R,R)-(+)-Bis(α-methylbenzyl)amine, as a chiral base, can be used to form

diastereomeric salts with a racemic acid. These diastereomeric salts have different physical

properties, such as solubility, which allows for their separation by methods like fractional

crystallization. The desired enantiomer of the acid can then be recovered from the separated

salt.

Chiral Building Block
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This compound also serves as a chiral building block or a chiral auxiliary. In this role, it is

incorporated into a molecule to control the stereochemical outcome of a subsequent reaction.

After the desired stereocenter is created, the chiral auxiliary can be removed. This

methodology is fundamental to the synthesis of complex, enantiomerically pure molecules,

including active pharmaceutical ingredients (APIs).[5][6] For instance, chiral amines are

instrumental in the synthesis of antibiotics and other therapeutic agents.[7]

Experimental Protocols
While specific experimental protocols are highly dependent on the substrate being resolved or

synthesized, a general procedure for the chiral resolution of a racemic acid using (R,R)-(+)-

Bis(α-methylbenzyl)amine is outlined below.

Objective: To separate a racemic carboxylic acid into its individual enantiomers.

Materials:

Racemic carboxylic acid

(R,R)-(+)-Bis(α-methylbenzyl)amine (the free base, generated from the hydrochloride salt)

Suitable solvent (e.g., ethanol, methanol, or a mixture)

Acid (e.g., HCl) and Base (e.g., NaOH) for salt formation and liberation of the resolved acid.

Procedure:

Liberation of the Free Amine: (R,R)-(+)-Bis(α-methylbenzyl)amine hydrochloride is treated

with a base (e.g., aqueous NaOH) and extracted into an organic solvent to yield the free

amine.

Diastereomeric Salt Formation: The racemic carboxylic acid is dissolved in a suitable

solvent. An equimolar amount of the (R,R)-(+)-Bis(α-methylbenzyl)amine free base is added

to the solution. The mixture is typically heated to ensure complete salt formation and then

slowly cooled to allow for the crystallization of one of the diastereomeric salts.

Fractional Crystallization: The less soluble diastereomeric salt will crystallize out of the

solution. The crystals are collected by filtration. The process of recrystallization may be
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repeated to improve the diastereomeric purity.

Recovery of the Enantiomerically Pure Acid: The isolated diastereomeric salt is treated with

an acid (e.g., aqueous HCl) to protonate the amine and liberate the enantiomerically

enriched carboxylic acid. The carboxylic acid can then be extracted with an organic solvent.

Recovery of the Chiral Resolving Agent: The aqueous layer containing the hydrochloride salt

of (R,R)-(+)-Bis(α-methylbenzyl)amine can be basified to recover the chiral resolving agent

for reuse.

Visualized Workflow and Logical Relationships
The following diagrams illustrate the logical workflow of a chiral resolution process and the

relationship between the key components.
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Caption: Workflow for Chiral Resolution using a Chiral Amine.
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Caption: Logical Relationship in Chiral Resolution.

Safety Information
(R,R)-(+)-Bis(α-methylbenzyl)amine hydrochloride is an irritant. It is important to handle this

chemical with appropriate personal protective equipment (PPE), including gloves, eye

protection, and a lab coat. Work should be conducted in a well-ventilated area. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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